N-[[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide

• IUPAC Name: N-[[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C31H34N6O4S2/c1-22-11-12-23(2)27(19-22)33-29(38)21-42-31-35-34-28(37(31)25-9-5-3-6-10-25)20-32-30(39)24-13-15-26(16-14-24)43(40,41)36-17-7-4-8-18-36/h3,5-6,9-16,19H,4,7-8,17-18,20-21H2,1-2H3,(H,32,39)(H,33,38)
• InChI Key: MBBMXKJTQPBXMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCCC5
• Molecular Formula: C31H34N6O4S2
• Molecular Weight: 618.8 g/mol

Description

The compound “N-[[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-piperidin-1-ylsulfonylbenzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not directly available in the literature.

Scientific Research Applications

Pharmacokinetics and Metabolism Studies

• Metabolism and Disposition of Novel Compounds: Certain studies have detailed the absorption, metabolism, and excretion of novel pharmaceutical compounds. For instance, the metabolism and disposition of venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, have been thoroughly characterized. This research highlights the pharmacokinetics of drugs designed to target specific proteins or receptors involved in disease processes, showing the importance of understanding how drugs are metabolized and eliminated from the body (Liu et al., 2017).

Clinical Trials and Drug Safety

• Safety and Efficacy in Clinical Trials: Clinical trials focusing on new drugs' safety and efficacy are crucial in medical research. An example includes a study on MCC-135 as an adjunct to primary percutaneous coronary intervention in patients with acute myocardial infarction, testing the hypothesis that intracellular calcium modulation could preserve left ventricular function and reduce infarct size. Although no significant benefits were observed, such trials are essential for determining potential therapeutic applications of new compounds (Jang et al., 2008).

Drug Development and Molecular Interaction Studies

• Molecular Interaction and Receptor Occupancy: Research on the occupancy of receptors by specific antagonists, such as 5-Hydroxytryptamine1A (5-HT1A) receptor occupancy studies, provides insight into the development of drugs targeting specific receptors. These studies help in understanding the interaction between new compounds and biological targets, thereby informing the development of treatments for conditions like anxiety and depression (Rabiner et al., 2002).

Safety And Hazards

The safety and hazards associated with this compound are not directly available in the literature.

Future Directions

Future research could focus on elucidating the synthesis pathway, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety profile of this compound. This would provide a comprehensive understanding of the compound and its potential applications.